molecular formula C19H14Cl2F6N2O B8489404 [3,5-Bis(trifluoromethyl)phenyl][3-(3,4-dichlorophenyl)piperazin-1-yl]methanone CAS No. 185111-67-5

[3,5-Bis(trifluoromethyl)phenyl][3-(3,4-dichlorophenyl)piperazin-1-yl]methanone

Cat. No.: B8489404
CAS No.: 185111-67-5
M. Wt: 471.2 g/mol
InChI Key: WZFAVVHLOJULMK-UHFFFAOYSA-N
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Description

[3,5-Bis(trifluoromethyl)phenyl][3-(3,4-dichlorophenyl)piperazin-1-yl]methanone is a useful research compound. Its molecular formula is C19H14Cl2F6N2O and its molecular weight is 471.2 g/mol. The purity is usually 95%.
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Properties

CAS No.

185111-67-5

Molecular Formula

C19H14Cl2F6N2O

Molecular Weight

471.2 g/mol

IUPAC Name

[3,5-bis(trifluoromethyl)phenyl]-[3-(3,4-dichlorophenyl)piperazin-1-yl]methanone

InChI

InChI=1S/C19H14Cl2F6N2O/c20-14-2-1-10(7-15(14)21)16-9-29(4-3-28-16)17(30)11-5-12(18(22,23)24)8-13(6-11)19(25,26)27/h1-2,5-8,16,28H,3-4,9H2

InChI Key

WZFAVVHLOJULMK-UHFFFAOYSA-N

Canonical SMILES

C1CN(CC(N1)C2=CC(=C(C=C2)Cl)Cl)C(=O)C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a cooled solution of CH2Cl2 (103 mL) containing 2-(3,4-dichlorophenyl)piperazine (1.15 g 5.0 mmol), 3,5-bis-(trifluoromethyl)benzoic acid (1.34 g, 5.09 mmol), and N-hydroxybenzotriazole monohydrate (0.688 g, 5.09 mmol) at -20° C. were added Et3N (0.711 mL 5.09 mmol) and N,N-dimethylaminopropyl-ethylcarbodimide (DEC) (0.967 g, 5.09 mmol) under nitrogen. The reaction was kept at -20° C. for an hour and gradually warmed to RT overnight. After stirring 20 h, the reaction was complete and CH2Cl2 (200 mL) was added. The organic solution was washed with 5% NaHCO3 (80 mL) and brine (80 mL, 2×), dried over MgSO4, filtered and concentrated under vacuum to give 2.1 g of crude product. The product was purified by flash chromatography on flash grade silica gel (120 g), eluting with 2% NH3 -MeOH/CH2Cl2 to give a foam solid (1.25 g, 2.65 mmol, 53%). m.p. 50°-53° C.; FAB MS [M+1]+ 470.9;
Name
Quantity
0.711 mL
Type
reactant
Reaction Step One
[Compound]
Name
N,N-dimethylaminopropyl-ethylcarbodimide
Quantity
0.967 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step Two
Quantity
1.15 g
Type
reactant
Reaction Step Three
Quantity
1.34 g
Type
reactant
Reaction Step Three
Quantity
0.688 g
Type
reactant
Reaction Step Three
Quantity
103 mL
Type
solvent
Reaction Step Three
Name
Yield
53%

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